Cas no 84745-95-9 (Eriocalyxin B)

Eriocalyxin B structure

Product Name:Eriocalyxin B

CAS No:84745-95-9

MF:C₂₀H₂₄O₅

MW:344.401566505432

CID:726385

PubChem ID:16202215

Update Time:2025-09-28

Eriocalyxin B Chemical and Physical Properties

Names and Identifiers

- Eriocalyxin B
- (5β,6β,7α,8α,9β,10α,13α)-6,7-Dihydroxy-7,20-epoxykaura-2,16-diene -1,15-dione
- Rabdosianone I
- [ "Rabdosianone I" ]
- (6β,7α)-7,20-Epoxy-6,7-dihydroxykaura-2,16-diene-1,15-dione (ACI)
- 6,11b-(Epoxymethano)-6a,9-methano-1H-cyclohepta[a]naphthalene, kaura-2,16-diene-1,15-dione deriv. (ZCI)
- NSC 637462
- Rabdosianone
- BCP23955
- AKOS032948099
- 84745-95-9
- CHEMBL2088267
- EriocalyxinB
- NSC 637462; Rabdosianone; Rabdosianone I
- HY-N2303
- MS-25286
- CS-0019713
- DTXSID801317705
- (1S,2S,5R,8S,9S,10S,11R)-9,10-dihydroxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadec-13-ene-7,15-dione
- SCHEMBL22526009
- Eri-B compound
- DA-52976
- (1S,2S,5R,8S,9S,10S,11R)-9,10-dihydroxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo(7.6.2.15,8.01,11.02,8)octadec-13-ene-7,15-dione
- Inchi： 1S/C20H24O5/c1-10-11-4-5-12-18-9-25-20(24,19(12,8-11)15(10)22)16(23)14(18)17(2,3)7-6-13(18)21/h6-7,11-12,14,16,23-24H,1,4-5,8-9H2,2-3H3/t11-,12+,14-,16+,18-,19+,20-/m1/s1
- InChI Key： RTIKCEKESDRWAE-UJVKWQRCSA-N
- SMILES： O[C@@]12OC[C@]3(C(=O)C=CC(C)(C)[C@H]3[C@@H]1O)[C@@H]1CC[C@H]3C(C([C@@]21C3)=O)=C

Computed Properties

Exact Mass: 344.16200
Monoisotopic Mass: 344.162
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 0
Complexity: 766
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83.8A^2
XLogP3: 1.1

Experimental Properties

Color/Form: Cryst.
Density: 1.37
Boiling Point: 551.1 °C at 760 mmHg
Flash Point: 198.9 °C
PSA: 83.83000
LogP: 1.38900
Vapor Pressure: 0.0±3.4 mmHg at 25°C

Eriocalyxin B Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Eriocalyxin B Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N2303-5mg	Eriocalyxin B	84745-95-9	≥98.0%	5mg	￥13000	2023-08-31
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1620-5 mg	Eriocalyxin B	84745-95-9	99.35%	5mg	￥11667.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1620-10 mg	Eriocalyxin B	84745-95-9	99.35%	10mg	￥17499.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1620-25 mg	Eriocalyxin B	84745-95-9	99.35%	25mg	￥31499.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1620-1 mg	Eriocalyxin B	84745-95-9	99.35%	1mg	￥5716.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E35630-5mg	(5β,6β,7α,8α,9β,10α,13α)-6,7-Dihydroxy-7,20-epoxykaura-2,16-diene -1,15-dione	84745-95-9	,HPLC≥98%	5mg	¥5228.0	2023-09-08
eNovation Chemicals LLC	Y1265848-5mg	Eriocalyxin B	84745-95-9	98%	5mg	$390	2024-06-06
TargetMol Chemicals	TN1620-1mg	Eriocalyxin B	84745-95-9	99.35%	1mg	￥ 3150	2024-07-20
TargetMol Chemicals	TN1620-5mg	Eriocalyxin B	84745-95-9	99.35%	5mg	￥ 6910	2024-07-20
TargetMol Chemicals	TN1620-10mg	Eriocalyxin B	84745-95-9	99.35%	10mg	￥ 9480	2024-07-20

Eriocalyxin B Production Method

Production Method 1

84745-95-9

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide , Benzeneselenenyl bromide Solvents: Tetrahydrofuran
1.2 Reagents: Pyridine , Hydrogen peroxide Solvents: Dichloromethane
1.3 Reagents: Potassium carbonate Solvents: Methanol

Reference

Chemoselective synthesis of eriocalyxin B and its analogs

Zhou, Weishan; Cheng, Yunxing, Huaxue Xuebao, 1990, 48(12), 1185-90